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The reaction between an aldehyde or ketone and 2,4-dinitrophenylhydrazine (DNPH), often in

a solution known as Brady's reagent, is a classic and reliable method in qualitative organic

analysis.[1] This reaction yields a 2,4-dinitrophenylhydrazone, which is typically a brightly

colored solid with a sharp, characteristic melting point.[2][3][4] The formation of a yellow,

orange, or red precipitate upon addition of Brady's reagent is a positive test for the carbonyl

group in aldehydes and ketones.[3]

Phenylacetaldehyde is an organic compound with a characteristic honey-like odor, used in the

synthesis of fragrances and polymers.[5] Its derivatization to Phenylacetaldehyde-2,4-

dinitrophenylhydrazone facilitates its identification, as the derivative is a stable, crystalline solid

that can be easily purified and analyzed.[4][6]

Synthesis and Reaction Mechanism
The formation of Phenylacetaldehyde-2,4-dinitrophenylhydrazone is a condensation reaction,

which proceeds through a nucleophilic addition-elimination mechanism.[3][7][8] The lone pair of

electrons on the terminal amino group of 2,4-dinitrophenylhydrazine acts as a nucleophile,

attacking the electrophilic carbonyl carbon of phenylacetaldehyde.[8][9] This initial addition is
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followed by a dehydration step, eliminating a molecule of water to form the stable hydrazone

product.[2][3][9]

The reaction is typically acid-catalyzed. The acid protonates the carbonyl oxygen, increasing

the electrophilicity of the carbonyl carbon and facilitating the nucleophilic attack.
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Caption: Reaction mechanism for the formation of 2,4-dinitrophenylhydrazone.

Experimental Protocol: Synthesis
Preparation of Brady's Reagent: In a flask, dissolve 1.0 g of 2,4-dinitrophenylhydrazine in 50

mL of methanol. While stirring, cautiously add 2.0 mL of concentrated sulfuric acid dropwise.

[3][9]
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Preparation of Aldehyde Solution: In a separate beaker, dissolve 0.5 mL of

phenylacetaldehyde in 20 mL of methanol.[9]

Reaction: Add the prepared Brady's reagent dropwise to the phenylacetaldehyde solution

with continuous stirring. A bright yellow to orange-red precipitate of the 2,4-

dinitrophenylhydrazone should form almost immediately. The mixture can be gently warmed

to ensure the reaction goes to completion.[2][9]

Isolation: Cool the reaction mixture in an ice bath to maximize the precipitation of the

product.[9] Collect the crystalline product by vacuum filtration using a Büchner funnel.[4]

Purification: Wash the collected crystals with a small amount of cold ethanol to remove any

unreacted starting materials or impurities.[4] For further purification, recrystallize the crude

product from a minimal amount of hot ethanol or ethyl acetate. Allow the solution to cool

slowly to form well-defined crystals, then cool in an ice bath before filtering.

Drying: Dry the purified crystals thoroughly before proceeding with characterization.

Chemical and Physical Properties
The physical properties of the 2,4-dinitrophenylhydrazone derivative are crucial for its

identification.

Table 1: Properties of Phenylacetaldehyde-2,4-dinitrophenylhydrazone
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Property Value Reference(s)

IUPAC Name
2,4-dinitro-N'-[(E)-2-

phenylethylideneamino]aniline
[10]

CAS Number 2074-04-6

Molecular Formula C₁₄H₁₂N₄O₄ [10]

Molecular Weight 300.27 g/mol [10]

Appearance
Yellow to orange-red

crystalline solid
[3]

Melting Point

121 °C (for

Phenylacetaldehyde

derivative)

Data from various chemical

suppliers.

For comparative purposes, the properties of the isomeric tolualdehyde derivatives are provided

below.

Table 2: Properties of Tolualdehyde-2,4-dinitrophenylhydrazone Isomers

Property
o-Tolualdehyde
Derivative

m-Tolualdehyde
Derivative

p-Tolualdehyde
Derivative

CAS Number 1773-44-0[11] 2880-05-9[12] 2571-00-8[13][14]

Molecular Formula C₁₄H₁₂N₄O₄[11] C₁₄H₁₂N₄O₄[12] C₁₄H₁₂N₄O₄[13][14]

Molecular Weight 300.27 g/mol [11] 300.27 g/mol [12] 300.27 g/mol [13][15]

Appearance Yellow Solid[11] Not specified Not specified

Melting Point 196 °C[11] Not specified Not specified

Spectroscopic Characterization
Modern spectroscopic techniques provide unambiguous structural confirmation of the

synthesized derivative.
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Infrared (IR) Spectroscopy
The IR spectrum of a 2,4-dinitrophenylhydrazone is distinct from its parent aldehyde. The

strong C=O stretching band of the aldehyde (typically around 1724 cm⁻¹ for

phenylacetaldehyde[16]) disappears and is replaced by characteristic bands of the hydrazone.

Table 3: Key IR Absorption Bands for Phenylacetaldehyde-2,4-dinitrophenylhydrazone

Vibrational Mode
Characteristic Absorption
Band (cm⁻¹)

Rationale

N-H Stretch ~3287

Indicates the presence of the

N-H group in the hydrazone.[4]

[17]

Aromatic C-H Stretch ~3090

Characteristic of C-H bonds in

the phenyl and dinitrophenyl

rings.[4][17]

C=N Stretch (Imine) ~1620

Formation of the new C=N

double bond, replacing the

C=O bond.[17]

Aromatic C=C Stretch ~1600
Skeletal vibrations of the

aromatic rings.[17]

Asymmetric Ar-NO₂ Stretch ~1516
Strong absorption due to the

nitro groups.[4][17]

Symmetric Ar-NO₂ Stretch ~1329
Strong absorption due to the

nitro groups.[4][17]

C-N Stretch ~1136

Stretching vibration of the

carbon-nitrogen single bond.[4]

[17]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy provide detailed information about the chemical environment of

the hydrogen and carbon atoms in the molecule.
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Table 4: Predicted ¹H NMR Spectroscopy Data

Proton Assignment
Chemical Shift (δ
ppm)

Multiplicity Rationale

N-H Proton
Variable (often > 10

ppm)
Broad Singlet

The acidic proton on

the nitrogen, often

broadened by

exchange.[4]

Aromatic Protons 7.2 - 9.0 Multiplet

Protons on the phenyl

and dinitrophenyl

rings appear in the

aromatic region.

Protons ortho to the

nitro groups are

significantly downfield.

[4]

CH=N Proton ~7.5 - 8.0 Triplet

The proton on the

imine carbon, coupled

to the adjacent CH₂

group.

-CH₂- Proton ~3.8 Doublet

The methylene

protons adjacent to

the phenyl ring and

the imine carbon.

UV-Visible (UV-Vis) Spectroscopy
2,4-dinitrophenylhydrazones are intensely colored due to an extended conjugated system that

includes both aromatic rings and the C=N bond. This extended chromophore shifts the

absorption maximum (λmax) to the visible region of the electromagnetic spectrum.[9] The UV-

Vis spectrum typically shows intense peaks assigned to π-π* and n-π* transitions of the

aromatic compound.[18][19] The λmax for such derivatives is generally found in the range of

350-390 nm, depending on the solvent and the specific structure of the parent carbonyl

compound.[9][18]
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Comprehensive Experimental Workflow
The overall process from synthesis to characterization is a systematic workflow designed to

ensure the accurate identification of the starting aldehyde.
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Caption: Experimental workflow for synthesis and spectroscopic characterization.
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Safety and Handling
2,4-Dinitrophenylhydrazine (DNPH): DNPH is relatively sensitive to shock and friction and is

a shock explosive when dry.[2][3] For this reason, it is usually supplied and handled as a wet

powder to reduce its explosive hazard.[2]

Phenylacetaldehyde-2,4-dinitrophenylhydrazone: While specific GHS data for this derivative

is not readily available, related compounds are classified with hazards such as being a

flammable solid, harmful if swallowed, and causing skin and eye irritation.[12][15]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab

coat, should be worn at all times. All manipulations should be performed in a well-ventilated

fume hood.

Conclusion
Phenylacetaldehyde-2,4-dinitrophenylhydrazone is a critical derivative for the definitive

identification of phenylacetaldehyde. Its formation via a straightforward condensation reaction

provides a stable, crystalline solid that can be rigorously characterized. This guide has detailed

the synthesis, purification, and comprehensive spectroscopic analysis of this compound,

providing researchers with the necessary protocols and data to confidently identify this

important aldehyde. The combination of classical methods like melting point determination with

modern spectroscopic techniques such as IR, NMR, and UV-Vis provides a self-validating

system for structural elucidation, upholding the principles of scientific integrity and accuracy.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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